Cas no 124041-72-1 (Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)-)

• Product Name: Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)-
• CAS No: 124041-72-1
• MF: C₁₈H₁₃N₃O
• MW: 287.315323591232
• CID: 3698379
• PubChem ID: 3731445
• Update Time: 2025-10-28

Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)-
• 2-(benzotriazol-1-yl)-1-naphthalen-2-ylethanone
• 2-(1H-1,2,3-Benzotriazol-1-yl)-1-(naphthalen-2-yl)ethan-1-one
• 124041-72-1
• 2-(1H-Benzo[d][1,2,3]triazol-1-yl)-1-(naphthalen-2-yl)ethanone

• Inchi： 1S/C18H13N3O/c22-18(12-21-17-8-4-3-7-16(17)19-20-21)15-10-9-13-5-1-2-6-14(13)11-15/h1-11H,12H2
• InChI Key： YQNPCLJTLLWMAT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C2C(=C1)C=CC=C2)CN1C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 287.105862047Da
• Monoisotopic Mass: 287.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.8Ų

Additional information on Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)-

Recent Advances in the Study of Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)- (CAS: 124041-72-1)

Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)- (CAS: 124041-72-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique benzotriazole and naphthalene moieties, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field of chemical biology and pharmaceutical research.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules with potential biological activity. The presence of the benzotriazole group, known for its ability to act as a pharmacophore, has spurred interest in its use as a scaffold for designing novel inhibitors targeting specific enzymes or receptors. Additionally, the naphthalene moiety contributes to the compound's lipophilicity, which may enhance its bioavailability and membrane permeability, making it a promising candidate for further drug development.

One of the key areas of investigation has been the compound's potential as an anti-inflammatory and anticancer agent. Preliminary in vitro studies have demonstrated that derivatives of Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)- exhibit inhibitory effects on certain pro-inflammatory cytokines and cancer cell lines. These findings suggest that the compound could serve as a lead structure for the development of new therapeutic agents targeting chronic inflammatory diseases and various types of cancer. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another significant aspect of research has focused on the synthetic methodologies for producing Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)- and its derivatives. Recent advancements in organic synthesis have enabled more efficient and scalable routes for its preparation, including the use of catalytic systems and green chemistry approaches. These developments are crucial for ensuring the compound's availability for further pharmacological testing and potential commercialization.

In conclusion, Ethanone, 2-(1H-benzotriazol-1-yl)-1-(2-naphthalenyl)- (CAS: 124041-72-1) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities warrant continued investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties, exploring its mechanism of action, and conducting preclinical trials to assess its efficacy and safety in relevant disease models.